N-(4-acetylphenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide
Overview
Description
N-(4-acetylphenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide, also known as 4-MeOPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(4-acetylphenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide involves its binding to serotonin receptors in the brain. Specifically, this compound binds to the 5-HT1A receptor, which is involved in regulating mood and anxiety. By binding to this receptor, this compound can modulate the activity of serotonin in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including increased serotonin release, decreased anxiety-like behavior, and increased locomotor activity. Additionally, this compound has been shown to have neuroprotective effects, which can help prevent damage to the brain caused by various factors, including oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-acetylphenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide is its high potency and selectivity for the 5-HT1A receptor. This makes it an ideal compound for studying the role of this receptor in various physiological and pathological processes. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for research on N-(4-acetylphenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide. One area of interest is the development of new therapeutic agents based on the structure of this compound. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential use in treating various neurological disorders. Finally, research is needed to explore the potential toxicity of this compound and its effects on various organ systems in the body.
Conclusion:
In conclusion, this compound is a promising compound with significant potential for use in various scientific research applications. Its high potency and selectivity for the 5-HT1A receptor make it an ideal compound for studying the role of this receptor in various physiological and pathological processes. Further research is needed to better understand the mechanism of action of this compound and its potential use in treating various neurological disorders.
Scientific Research Applications
N-(4-acetylphenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide has been extensively studied for its potential use in treating various neurological disorders, including depression and anxiety. Several studies have demonstrated that this compound acts as a potent serotonin receptor agonist, which can help alleviate symptoms of these disorders. Additionally, this compound has shown potential as a therapeutic agent for treating drug addiction and alcoholism.
properties
IUPAC Name |
N-(4-acetylphenyl)-4-(4-methoxyphenyl)piperazine-1-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S/c1-15(24)16-3-5-17(6-4-16)21-20(26)23-13-11-22(12-14-23)18-7-9-19(25-2)10-8-18/h3-10H,11-14H2,1-2H3,(H,21,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVXWVLWZSMFLCV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2E)-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-[(5-fluoro-2-methylphenyl)amino]prop-2-enenitrile](/img/structure/B3407058.png)
![1-(4-Benzylpiperazin-1-YL)-3-[(3,3,5-trimethylcyclohexyl)oxy]propane-2-thiol dihydrochloride](/img/structure/B3407080.png)
![N-(4-chlorophenyl)-2-[(7-methyl-4-oxo-3-phenyl-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide](/img/structure/B3407095.png)
![5-(4-chlorophenyl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one](/img/structure/B3407097.png)
